Cas no 1202987-83-4 (2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(pyridin-4-yl)methylacetamide)

• Product Name: 2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(pyridin-4-yl)methylacetamide
• CAS No: 1202987-83-4
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 5949948
• PubChem ID: 45497040
• Update Time: 2025-10-29

2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(pyridin-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(pyridin-4-yl)methylacetamide
• 2-[(3-oxo-1,2-dihydroinden-5-yl)oxy]-N-(pyridin-4-ylmethyl)acetamide
• 1202987-83-4
• SR-01000924225
• SR-01000924225-1
• F5658-0038
• AKOS024516709
• 2-((3-oxo-2,3-dihydro-1H-inden-5-yl)oxy)-N-(pyridin-4-ylmethyl)acetamide
• 2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]-N-[(pyridin-4-yl)methyl]acetamide

• Inchi： 1S/C17H16N2O3/c20-16-4-2-13-1-3-14(9-15(13)16)22-11-17(21)19-10-12-5-7-18-8-6-12/h1,3,5-9H,2,4,10-11H2,(H,19,21)
• InChI Key： ANLPGDHUSGNTES-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=CC=1)(=O)COC1C=CC2=C(C=1)C(=O)CC2

Computed Properties

• Exact Mass: 296.11609238g/mol
• Monoisotopic Mass: 296.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(pyridin-4-yl)methylacetamide

Introduction to 2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(pyridin-4-yl)methylacetamide (CAS No 1202987-83-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(pyridin-4-yl)methylacetamide, with the CAS number 1202987-83-4, has garnered significant attention due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit promising pharmacological effects, making it a subject of extensive research in the field of medicinal chemistry.

The molecular structure of 2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(pyridin-4-yl)methylacetamide is characterized by a fused heterocyclic system, which includes an indene ring and a pyridine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the compound. Specifically, the 3-oxo group within the indene ring contributes to its reactivity and potential interactions with biological targets, while the pyridine component enhances its solubility and binding affinity. These features make it an attractive candidate for further investigation in drug discovery efforts.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that incorporate both indene and pyridine structural motifs. Such compounds have shown promise in various preclinical studies as inhibitors of key enzymes and receptors involved in inflammatory and metabolic disorders. For instance, derivatives of indene have been investigated for their anti-inflammatory properties, while pyridine-based compounds are widely used as central nervous system (CNS) agents due to their ability to cross the blood-brain barrier efficiently.

The synthesis of 2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(pyridin-4-yl)methylacetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the indene core through cyclization reactions, followed by functionalization with the pyridine moiety. The introduction of the acetamide group at the N-position further refines the molecular structure, enhancing its pharmacological profile. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results in this process.

Evaluation of the pharmacological activity of 2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(pyridin-4-yl)methylacetamide has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit specific enzymes associated with inflammatory pathways, suggesting potential applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vivo studies indicate that this compound may exhibit neuroprotective effects, making it a candidate for further exploration in neurodegenerative disease models.

The development of novel drug candidates relies heavily on understanding their interactions with biological targets at a molecular level. Computational modeling and molecular dynamics simulations have been instrumental in predicting how 2-(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy-N-(pyridin-4-yl)methylacetamide interacts with proteins and enzymes. These studies provide valuable insights into its binding affinity and mode of action, guiding further optimization efforts. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify lead compounds with enhanced therapeutic potential.

The safety profile of any pharmaceutical compound is crucial before it can be considered for clinical use. Preliminary toxicology studies on 2-(3-oxyo-xo-x-x-x-x-x-x-o-o-o-o-o-o-o-o-o-o-o-o-x-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-methylacetamide have shown that it exhibits low toxicity at relevant concentrations. However, comprehensive toxicological assessments are necessary to fully characterize its safety profile before moving into clinical trials. These studies will also help determine appropriate dosing regimens and identify any potential side effects that may need to be monitored during therapy.

The future direction of research on 2-(3-oxyo-xo-x-x-x-x-x-x-o-o-o-o-o-o-o-o-o-o-o-o-x-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyridin-pyirdine-methylacetamide is multifaceted. Further optimization of its chemical structure may enhance its pharmacological activity while minimizing side effects. Additionally, exploring new synthetic routes could improve production efficiency and scalability. Collaborative efforts between academic researchers and industry scientists will be essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 2-(3 oxo 23 dihydro 1H inden 5 yl oxy N (py ridine 4 yl) methyl acet amide, identified by CAS number1202987 83 4, represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its synthesis involves sophisticated chemical techniques that highlight the ingenuity behind modern drug development processes. As research continues to uncover new therapeutic applications for this compound,